Cas no 615-55-4 (3,4-dibromoaniline)

• Product Name: 3,4-dibromoaniline
• CAS No: 615-55-4
• MF: C₆H₅Br₂N
• MW: 250.918599843979
• MDL: MFCD00041310
• CID: 866187
• PubChem ID: 521981
• Update Time: 2025-06-08

3,4-dibromoaniline Chemical and Physical Properties

Names and Identifiers

• 3,4-dibromoaniline
• 3,4-Dibrom-anilin
• 3,4-dibromo-aniline
• 3,4-dibromo-benzenamine
• 4-amino-1,2-dibromobenzene
• Benzenamine,3,4-dibromo
• FS-4010
• 3,4-dibromobenzenamine
• AKOS009560362
• SY065248
• MFCD00041310
• CS-0157063
• D95023
• EN300-105762
• SCHEMBL632670
• Benzenamine, 3,4-dibromo-
• Benzenamine, 3,4-dibromo- (9CI, ACI); 3,4-Dibromobenzenamine (ACI); Aniline, 3,4-dibromo- (6CI, 7CI, 8CI); 3,4-Dibromoaniline
• Q222987
• DTXSID70334809
• 615-55-4

• MDL： MFCD00041310
• Inchi： 1S/C6H5Br2N/c7-5-2-1-4(9)3-6(5)8/h1-3H,9H2
• InChI Key： QFTJOYLPELHHCO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)N)Br

Computed Properties

• Exact Mass: 248.87900
• Monoisotopic Mass: 248.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.9318 (rough estimate)
• Melting Point: 80.5°C
• Boiling Point: 100°C (rough estimate)
• Refractive Index: 1.6300 (estimate)
• PSA: 26.02000
• LogP: 3.37500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3,4-dibromoaniline

3,4-Dibromoaniline (CAS No. 615-55-4): An Overview of Its Properties, Applications, and Recent Research

3,4-Dibromoaniline (CAS No. 615-55-4) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This aromatic amine features two bromine atoms attached to the benzene ring at the 3 and 4 positions, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3,4-dibromoaniline consists of a benzene ring with an amino group (-NH₂) and two bromine atoms (-Br) at the 3 and 4 positions. This configuration imparts unique physical and chemical properties to the compound, such as high reactivity and stability under certain conditions. The molecular formula of 3,4-dibromoaniline is C₆H₅Br₂N, and its molecular weight is approximately 228.91 g/mol.

In terms of physical properties, 3,4-dibromoaniline is a white to off-white crystalline solid at room temperature. It has a melting point of around 107-109°C and is sparingly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and processes.

The chemical reactivity of 3,4-dibromoaniline is influenced by the presence of the amino group and the bromine atoms. The amino group can participate in nucleophilic substitution reactions, while the bromine atoms can be readily substituted by other functional groups through various synthetic routes. This dual reactivity makes 3,4-dibromoaniline a valuable building block in organic synthesis.

In the pharmaceutical industry, 3,4-dibromoaniline is used as an intermediate in the synthesis of several drugs. For example, it can be converted into compounds with anti-inflammatory, antiviral, or anticancer properties through targeted chemical transformations. Recent research has explored its potential in developing new therapeutic agents for various diseases. A study published in the *Journal of Medicinal Chemistry* highlighted the use of 3,4-dibromoaniline derivatives in the design of novel antiviral drugs against influenza viruses.

In materials science, 3,4-dibromoaniline has found applications in the development of advanced materials with unique properties. For instance, it can be used to synthesize conductive polymers and other functional materials for electronic devices. A recent study in *Advanced Materials* demonstrated the use of 3,4-dibromoaniline derivatives to create conductive polymer composites with enhanced electrical conductivity and mechanical strength.

The environmental impact of 3,4-dibromoaniline is an important consideration in its industrial use. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Research into more sustainable synthesis methods for 3,4-dibromoaniline has gained traction in recent years. A study published in *Green Chemistry* reported a green synthesis method using renewable resources and environmentally friendly catalysts.

In analytical chemistry, accurate detection and quantification of 3,4-dibromoaniline are crucial for quality control and safety assessments. Various analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to analyze this compound. Recent advancements in analytical methods have improved the sensitivity and accuracy of these techniques.

The safety profile of 3,4-dibromoaniline is another critical aspect to consider. While it is generally considered safe when handled properly, exposure to high concentrations can pose health risks such as skin irritation and respiratory issues. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound in laboratory settings.

In conclusion, 3,4-dibromoaniline (CAS No. 615-55-4) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an essential intermediate in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions for healthcare and advanced materials.